REACTION_CXSMILES
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[C:1]([O:10][CH3:11])(=[O:9])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4].[CH2:12]([O:15][CH2:16]Cl)[CH2:13][CH3:14].C(=O)([O-])[O-].[K+].[K+].C(OCC)(=O)C>CN(C)C=O>[CH2:12]([O:15][CH2:16][O:4][C:3]1[CH:5]=[CH:6][CH:7]=[CH:8][C:2]=1[C:1]([O:10][CH3:11])=[O:9])[CH2:13][CH3:14] |f:2.3.4|
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Name
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Quantity
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0.637 g
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Type
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reactant
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Smiles
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C(C=1C(O)=CC=CC1)(=O)OC
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Name
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Quantity
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0.5 mL
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Type
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reactant
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Smiles
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C(CC)OCCl
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Name
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Quantity
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0.755 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 20 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WASH
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Details
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the mixture was washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over sodium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate)
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Reaction Time |
20 h |
Name
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Type
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product
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Smiles
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C(CC)OCOC1=C(C(=O)OC)C=CC=C1
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 1.85 mmol | |
AMOUNT: MASS | 0.414 g | |
YIELD: PERCENTYIELD | 44% | |
YIELD: CALCULATEDPERCENTYIELD | 44.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |